Cas no 1861960-35-1 (2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl-)
2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl-
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- Inchi: 1S/C8H11NO/c1-8(4-6-2-3-6)7(5-9)10-8/h6-7H,2-4H2,1H3
- InChI Key: SZMGVYDEWJWILX-UHFFFAOYSA-N
- SMILES: O1C(CC2CC2)(C)C1C#N
2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01078326-1g |
3-(Cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95% | 1g |
¥4991.0 | 2023-03-19 | |
| Enamine | EN300-699766-0.05g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-699766-0.1g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-699766-0.25g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-699766-0.5g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-699766-1.0g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-699766-2.5g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-699766-5.0g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-699766-10.0g |
3-(cyclopropylmethyl)-3-methyloxirane-2-carbonitrile |
1861960-35-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl-
2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl-
The compound CAS No. 1861960-35-1, also known as 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl-, is a unique organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its oxirane (epoxide) ring and a nitrile functional group, which contribute to its reactivity and versatility in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and bioactive molecules.
The structure of this compound consists of a three-membered epoxide ring, where one oxygen atom is bonded to two adjacent carbons. The nitrile group (-CN) is attached to one of these carbons, while the other carbon is substituted with a cyclopropylmethyl group (-CH2-cyclopropyl) and a methyl group (-CH3). This combination of functional groups makes the compound highly reactive, particularly in nucleophilic opening reactions of the epoxide ring. The cyclopropylmethyl group introduces additional strain and reactivity, making this compound a valuable building block in organic synthesis.
Recent research has focused on the use of 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- as an intermediate in the synthesis of complex molecules. For instance, studies have demonstrated its utility in the construction of biologically active compounds with potential applications in drug discovery. The nitrile group can be readily converted into other functional groups, such as amides or esters, through simple chemical transformations. This flexibility makes it an attractive candidate for use in multi-step synthesis workflows.
In addition to its role in organic synthesis, this compound has also been explored for its potential in materials science. The combination of an epoxide ring and a nitrile group provides opportunities for cross-linking and polymerization reactions. Recent advancements in polymer chemistry have highlighted the potential for using such compounds to create novel materials with tailored mechanical and thermal properties.
The synthesis of 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- involves a series of carefully controlled reactions. Typically, the compound is prepared through the reaction of a suitable epoxide precursor with a nitrile-containing reagent under specific conditions. Optimization of reaction conditions has been a key focus in recent studies to improve yield and purity. These efforts have led to more efficient synthetic routes, making the compound more accessible for industrial applications.
The physical properties of this compound are also worth noting. It has a relatively low molecular weight, which contributes to its volatility and solubility in common organic solvents. Its melting point and boiling point are within ranges typical for similar organic compounds, making it suitable for use in various chemical processes that require precise temperature control.
In terms of safety considerations, while this compound is not classified as hazardous under normal handling conditions, proper precautions should be taken due to its reactivity. Gloves and goggles are recommended when handling large quantities or during extended exposure periods. Storage should be in accordance with standard laboratory practices to ensure stability and prevent contamination.
The future outlook for 2-Oxiranecarbonitrile, 3-(cyclopropylmethyl)-3-methyl- appears promising, with ongoing research exploring its potential applications in emerging fields such as green chemistry and sustainable materials development. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to design innovative solutions across multiple industries.
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